Cas no 885069-03-4 (5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid)

• Product Name: 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid
• CAS No: 885069-03-4
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• MDL: MFCD11101035
• CID: 1095621
• PubChem ID: 18624243
• Update Time: 2025-04-20

5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-dihydrobenzofuran-2-carboxylic acid
• 2-BENZOFURANCARBOXYLIC ACID,5-BROMO-2,3-DIHYDRO-
• 5-Bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid
• 5-bromo-2,3-dihydro-2-Benzofurancarboxylic acid
• EN300-116728
• CS-0434272
• NS-03446
• 5-Bromo-2,3-dihydrobenzofuran-2-carboxylicacid
• MWNCCBAITNRTSN-UHFFFAOYSA-N
• 885069-03-4
• 5-bromo-2,3-dihydro-benzofuran-2-carboxylic acid
• SCHEMBL4151890
• AKOS017504303
• Z1269223909
• FT-0717200
• DA-37876
• G41828
• 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid

• MDL： MFCD11101035
• Inchi： 1S/C9H7BrO3/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-3,8H,4H2,(H,11,12)
• InChI Key： MWNCCBAITNRTSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(C(=O)O)O2

Computed Properties

• Exact Mass: 241.95786g/mol
• Monoisotopic Mass: 241.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 260 °C
• Boiling Point: 456.1±20.0 °C at 760 mmHg
• Flash Point: 229.1±28.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans